2-amino-6-methoxymethyl-4(3H)-pteridinone

• Molecular Formula: C8H9N5O2
• Molecular Weight: 207.19 g/mol
• IUPAC Name: 2-amino-6-(methoxymethyl)-3H-pteridin-4-one
• InChI: InChI=1S/C8H9N5O2/c1-15-3-4-2-10-6-5(11-4)7(14)13-8(9)12-6/h2H,3H2,1H3,(H3,9,10,12,13,14)
• InChI Key: ZQDVEJARGOSRCG-UHFFFAOYSA-N
• Canonical SMILES: COCC1=CN=C2C(=N1)C(=O)NC(=N2)N

Description

2-amino-6-methoxymethyl-4(3H)-pteridinone is a useful research compound. Its molecular formula is C8H9N5O2 and its molecular weight is 207.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The diaminopteridine, vide supra, was hydrolyzed in 1N NaOH at 70° C. for 3 hr. The resulting basic solution was then acidified with acetic acid, and the yellow product was filtered, washed with 95% ethanol and ethyl ether, and dried under vacuum overnight to yield 0.5 g (83%) of 2-amino-6-methoxymethyl-4(3H)-pteridinone as a yellow powder: UV (0.1N NaOH) λmax 255 nm (22300), 277.5 nm sh (6200), 364 nm (7100); NMR (DMSO-d6) 3.36 δ(s, OMe), 4.53 (s, CH2O), 7.32 (brs, NH2), and 8.63 (s, 7-H). Anal. calcd. for C8H9N5O2.7/10H2O: C, 43.72; H, 4.77; N, 31.86. Found: C, 43.77; H, 4.77; N, 31.63.